6-Acetyl-2-pentanamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-(pentanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C15H21N3O3S/c1-3-4-5-12(20)17-15-13(14(16)21)10-6-7-18(9(2)19)8-11(10)22-15/h3-8H2,1-2H3,(H2,16,21)(H,17,20)
• InChI Key: IWBCSLUKIIZLGO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(C2=C(S1)CN(CC2)C(=O)C)C(=O)N
• Molecular Formula: C15H21N3O3S
• Molecular Weight: 323.4 g/mol

Description

“6-Acetyl-2-pentanamido-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide” is a compound that belongs to the class of thienopyridines. Thienopyridines are heterocyclic molecules containing nitrogen, sulfur, and oxygen, and they have shown potent biological activities. They have been evaluated pharmacologically and found to have various activities such as antiplatelet, antiallergic, anti-atherosclerotic, antitumor, anticancer, anti-inflammatory, antimicrobial, antimyocardial infarction, antithrombotic, etc.

Synthesis Analysis

A series of 6-tosyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues, which are similar to the compound , have been synthesized using conventional techniques. These compounds were characterized by elemental analysis, IR, MS, 1H, and 13C NMR.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C11H15N3O2S/c1-6(15)14-4-3-7-8(5-14)17-10(12)9(7)11(16)13-2/h3-5,12H2,1-2H3,(H,13,16).

Physical And Chemical Properties Analysis

The molecular formula of this compound is C11H15N3O2S and its molecular weight is 239.3.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study focused on synthesizing new pyridothienopyrimidine derivatives, including similar compounds to the one , and evaluating their antimicrobial activities (Bakhite, Abdel-rahman, Al-Taifi, 2004).
• Another research synthesized pyridothienopyrimidines and pyridothienotriazines, assessing their antimicrobial properties (Abdel-rahman, Bakhite, Al-Taifi, 2002).

Chemical Synthesis and Reactions

• Research on novel syntheses of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, which involve similar chemical structures, was conducted to explore their potential applications (Bakhite, Al‐Sehemi, Yamada, 2005).
• A study on the synthesis of new polycyclic compounds containing Thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fragment, which shows a pronounced UV fluorescence, indicates potential applications in materials science and photophysics (Dotsenko et al., 2021).

Antiprotozoal Activities

• Research into novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which are structurally similar, demonstrated antiprotozoal activities, suggesting potential therapeutic applications (Ismail et al., 2004).

Antibacterial Activity

• A study synthesized 6-tosyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues and tested them for antibacterial activity, showing effectiveness against certain bacteria (Doshi et al., 2015).

Future Directions

Thienopyridine derivatives have been considered important in pharmaceutical preparations due to their many uses. The search for new antibacterial agents has gained momentum due to increasing bacterial resistance to classical antibacterial agents. Therefore, it is expected that more research will be conducted on these compounds in the future.